1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine

• IUPAC Name: 2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]-1-[4-(furan-2-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H18F2N4O3/c1-11-9-12(15(17)18)19-22(11)10-14(23)20-4-6-21(7-5-20)16(24)13-3-2-8-25-13/h2-3,8-9,15H,4-7,10H2,1H3
• InChI Key: SNTVPAGCLUXBPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)N2CCN(CC2)C(=O)C3=CC=CO3)C(F)F
• Molecular Formula: C16H18F2N4O3
• Molecular Weight: 352.34 g/mol

Description

1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine, also known as DFMA, is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DFMA is a small molecule that belongs to the class of piperazine derivatives, which are known to possess various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and inflammation. 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been shown to inhibit the activity of the proteasome, which is responsible for the degradation of proteins in cells. This inhibition leads to the accumulation of misfolded and damaged proteins, which can induce cell death in cancer cells. 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been shown to possess various biochemical and physiological effects. It has been reported to induce cell death in cancer cells, inhibit inflammation, and modulate immune responses. 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has also been shown to induce cell cycle arrest and apoptosis in cancer cells, which could be useful in the treatment of various types of cancer. Additionally, 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been reported to modulate the immune system by inhibiting the activity of certain immune cells, which could be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has several advantages and limitations for lab experiments. One of the advantages is that it is a small molecule, which makes it easy to synthesize and modify for various applications. 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine also possesses various biological activities, which makes it a potential candidate for the development of drugs for various diseases. However, one of the limitations of 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications. Additionally, 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has not been extensively studied in humans, which makes it difficult to assess its safety and efficacy in clinical trials.

Future Directions

There are several future directions for research on 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine. One direction is to optimize its synthesis and purification processes to yield higher purity and yield. Another direction is to study its mechanism of action in more detail to understand how it induces cell death in cancer cells and inhibits inflammation. Additionally, further research is needed to assess its safety and efficacy in animal models and clinical trials. Finally, 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine could be modified to enhance its biological activities and reduce its toxicity, which could lead to the development of novel drugs for various diseases.

Synthesis Methods

1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine can be synthesized through a multistep process that involves the reaction of several chemical reagents. The first step involves the reaction of 3-(difluoromethyl)-5-methyl-1H-pyrazole with acetic anhydride to form 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-3,5-dimethyl-1H-pyrazole. The second step involves the reaction of the above compound with 2-furoyl chloride in the presence of triethylamine to form the final product, 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine. The synthesis of 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been reported in various scientific journals, and the process has been optimized to yield high purity and yield.

Scientific Research Applications

1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been studied extensively for its potential applications in the field of medicine. It has been reported to possess various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anti-cancer drugs. It has also been shown to possess anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, 1-{[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetyl}-4-(2-furoyl)piperazine has been reported to possess anti-viral properties, which could be useful in the treatment of viral infections such as influenza and HIV.